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In the landscape of modern medicinal chemistry, the morpholine ring stands out as a privileged
scaffold.[1][2][3] Its frequent incorporation into drug candidates is a testament to its ability to
confer advantageous physicochemical and metabolic properties, such as enhanced aqueous
solubility, improved metabolic stability, and favorable target binding interactions.[3][4] The
morpholine heterocycle is a key component in numerous approved drugs targeting a wide array
of diseases, including cancer, central nervous system (CNS) disorders, and infectious
diseases.[5][6][7]

This guide focuses on a specific, high-value chiral building block: (R)-morpholin-2-
ylmethanol. The presence of a defined stereocenter and a reactive primary alcohol handle
makes this molecule a versatile and indispensable tool for researchers engaged in the
synthesis of complex, biologically active molecules. We will explore its fundamental properties,
delve into robust synthetic and analytical methodologies, and illuminate its application in
contemporary drug discovery programs, providing the field-proven insights necessary to
leverage this building block to its full potential.

Core Physicochemical & Structural Profile
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(R)-morpholin-2-ylmethanol is a chiral compound featuring a morpholine ring substituted at
the C-2 position with a hydroxymethyl group.[8] Its specific three-dimensional arrangement is
critical for the selective interactions required in many biological systems.

Key Properties Summary

A consolidation of its essential chemical and physical data is presented below. This information
is fundamental for reaction planning, solvent selection, and analytical method development.

Property Value Source(s)
CAS Number 156925-22-3 [8][9][10]
Molecular Formula CsH11NO:2 [8][10][11]
Molecular Weight 117.15 g/mol [10][11]
Colorless to pale yellow liquid
Appearance ) [8]
or solid
SMILES OC[C@H]1CNCCO1 [8][10]

VLAZLCVSFAYIIL-
InChl Key [12]
RXMQYKEDSA-N

Topological Polar Surface Area

41.49 Az [10]
(TPSA)
Computed logP -1.03t0-1.2 [10][11]
Solubility Soluble in polar solvents [8]

Structural Representation

The defined stereochemistry at the C-2 position is the most critical feature of this molecule for
its application in asymmetric synthesis.

Caption: Chemical structure of (R)-morpholin-2-ylmethanol.

Synthesis of Chiral 2-Hydroxymethyl Morpholine
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The synthesis of enantiomerically pure morpholine derivatives is a topic of significant interest.
[2] While numerous strategies exist, we will detail a representative pathway adapted from
patented literature, which highlights a practical, multi-step approach starting from a readily
available chiral precursor.[13]

Synthetic Workflow Overview

This synthetic route leverages a chiral starting material to establish the key stereocenter,
followed by protection, cyclization, and deprotection steps to yield the target molecule.

Caption: Multi-step synthesis pathway for (R)-morpholin-2-ylmethanol.[13]

Protocol: Hydrogenolytic Deprotection of N-Benzyl
Precursor

This final step is critical for unmasking the secondary amine of the morpholine ring. The
causality for choosing catalytic hydrogenation is its high efficiency and clean reaction profile,
typically yielding the product without the need for complex chromatographic purification.

Objective: To prepare (R)-morpholin-2-ylmethanol (l1a) from N-benzyl-(R)-morpholin-2-
ylmethanol (Ic).[13]

Materials:

e N-benzyl-(R)-morpholin-2-ylmethanol (Ic) (1 equivalent)

» Palladium on carbon (10% Pd, 5-10 mol%)

» Solvent: Methanol or Ethanol

e Hydrogen (Hz2) gas source

e Reaction Vessel (e.g., Parr hydrogenator or flask with Hz balloon)
 Inert gas (Nitrogen or Argon)

o Filtration aid (e.g., Celite®)
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Step-by-Step Procedure:

Vessel Preparation: Ensure the reaction vessel is clean, dry, and purged with an inert gas.

o Reagent Addition: To the vessel, add N-benzyl-(R)-morpholin-2-ylmethanol (Ic) and the
chosen alcohol solvent (e.g., Methanol).

o Catalyst Handling: Under an inert atmosphere, carefully add the 10% Palladium on carbon
catalyst. Rationale: Pd/C is pyrophoric and must be handled with care, away from ignition
sources.

e Hydrogenation: Seal the reaction vessel. Purge the headspace with hydrogen gas multiple
times. Pressurize the vessel to the desired pressure (e.g., 1-4 atm) or maintain a positive
pressure with an Hz balloon.

e Reaction: Stir the mixture vigorously at room temperature. Reaction times can vary from 1 to
72 hours.

e Monitoring: Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS) to
confirm the consumption of the starting material.

o Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the
vessel with inert gas.

« Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium
catalyst. Wash the pad with additional solvent (Methanol) to ensure complete recovery of the
product. Rationale: Celite prevents the fine catalyst particles from passing through the filter
medium.

« |solation: Concentrate the filtrate under reduced pressure to yield the crude (R)-morpholin-
2-ylmethanol. The product is often of sufficient purity for subsequent steps, but can be
purified by distillation if required.[13]

Applications in Drug Discovery & Development

The unique structural and physicochemical properties of (R)-morpholin-2-ylmethanol make it
a powerful building block for introducing the morpholine moiety into drug candidates. This is
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particularly valuable in programs where properties like solubility and CNS penetration are
critical for success.[7]

Case Study: Kinase Inhibitors

The PI3K/Akt/mTOR signaling pathway is a central regulator of cell growth and is frequently
dysregulated in cancer.[4] Many potent inhibitors of this pathway incorporate a morpholine ring,
which often forms key hydrogen bonds in the kinase active site and improves the overall drug-
like properties of the molecule. (R)-morpholin-2-ylmethanol can serve as a key chiral starting
material for constructing side chains that are crucial for potent and selective biological activity.
[41[14]

Rationale for Use in CNS Drug Candidates

Developing drugs for the central nervous system requires a delicate balance of properties to
ensure permeability across the blood-brain barrier (BBB).[7] The morpholine scaffold offers
several advantages:

¢ Modulated Basicity: The oxygen atom in the morpholine ring lowers the pKa of the nitrogen
compared to piperidine, which can be advantageous for optimizing interactions and reducing
off-target effects.[5][6]

» Polarity and H-Bonding: The ether oxygen can act as a hydrogen bond acceptor, improving
solubility and interaction with biological targets without significantly increasing lipophilicity to
a degree that would hinder BBB passage.[7]

o Metabolic Stability: The morpholine ring is generally more resistant to metabolic degradation
than other cyclic amines.[3]

Analytical & Quality Control Methodologies

Ensuring the chemical purity and, critically, the enantiomeric purity of (R)-morpholin-2-
ylmethanol is paramount. A combination of chromatographic and spectroscopic techniques is
employed.

Chiral HPLC for Enantiomeric Purity
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Principle: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for
separating and quantifying enantiomers. It utilizes a chiral stationary phase (CSP) that interacts
diastereomerically with the two enantiomers, leading to different retention times. The choice of
CSP and mobile phase is critical for achieving baseline separation.

Exemplary Protocol: Chiral HPLC Analysis

Instrumentation: Standard HPLC system with UV detector.

e Column: A polysaccharide-based chiral column (e.g., CHIRALPAK® series) is often a good
starting point.[15] Rationale: These columns offer broad applicability for a wide range of
chiral compounds.

o Mobile Phase: A mixture of an alkane (e.g., n-Hexane) and an alcohol (e.g., 2-propanol or
ethanol). The ratio is optimized to achieve separation (e.g., 90:10 Hexane:IPA). Small
amounts of an amine additive (e.g., diethylamine) may be required to improve peak shape
for basic analytes.

e Flow Rate: Typically 0.5 - 1.0 mL/min for a standard 4.6 mm ID column.

o Detection: UV detection at a wavelength where the analyte absorbs (e.g., ~210 nm, due to
lack of a strong chromophore).

o System Suitability: Before analysis, the system is validated by injecting a racemic standard
to confirm the separation of the two enantiomers.

o Quantification: Enantiomeric excess (e.e.) is calculated from the peak areas of the (R) and
(S) enantiomers: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100.

Spectroscopic Characterization

Standard spectroscopic methods are used to confirm the chemical structure and purity.
e Mass Spectrometry (MS): Confirms the molecular weight (117.15 g/mol ).[11]

« Infrared (IR) Spectroscopy: Shows characteristic peaks for O-H and N-H stretching (broad
band ~3300 cm~1), C-H stretching (~2800-3000 cm~1), and C-O stretching (~1100 cm~1).[11]
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide a detailed map
of the chemical structure, confirming the connectivity and integrity of the molecule.

Safety, Handling, and Storage

Proper handling and storage are essential for maintaining the integrity of the compound and
ensuring laboratory safety.

Hazard Identification

(R)-morpholin-2-yImethanol is classified with the following hazards:

H302: Harmful if swallowed.[11]

H315: Causes skin irritation.[11]

H318/H319: Causes serious eye damage/irritation.[11]

H335: May cause respiratory irritation.[11]

Recommended Handling Protocol

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety glasses or goggles, and a lab coat.

e Avoidance: Avoid breathing vapors or dust. Avoid contact with skin and eyes. Do not eat,
drink, or smoke when using this product.

e Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and rinse skin with plenty of
water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.
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o Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.

Storage Conditions

To ensure long-term stability and prevent degradation, the following storage conditions are

recommended:

Temperature: Store at 2-8°C.[9]

Atmosphere: Keep in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen
or argon).[9][10]

Location: Store in a dry, well-ventilated place away from incompatible materials. The
compound can be hygroscopic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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